2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-[[5,6-bis(furan-2-yl)-1,2,4-triazin-3-yl]sulfanyl]-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C19H13N5O5S/c25-16(20-12-5-1-2-6-13(12)24(26)27)11-30-19-21-17(14-7-3-9-28-14)18(22-23-19)15-8-4-10-29-15/h1-10H,11H2,(H,20,25)
• InChI Key: ICGNRFIGLNACTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC(=C(N=N2)C3=CC=CO3)C4=CC=CO4)[N+](=O)[O-]
• Molecular Formula: C19H13N5O5S
• Molecular Weight: 423.4 g/mol

Description

2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide, also known as DTNB, is a chemical compound that has been widely used in scientific research. DTNB is a yellow-colored powder that is soluble in water and organic solvents. It is a thiol-reactive compound that is commonly used to measure the concentration of thiol-containing molecules in biological samples.

Mechanism of Action

2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide reacts with thiol groups by forming a mixed disulfide intermediate. The reaction between 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide and thiol groups is rapid and irreversible. The reaction is catalyzed by enzymes such as glutathione-S-transferases, which are present in many biological samples.
Biochemical and Physiological Effects:
2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase. 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide has also been shown to have antioxidant properties and can scavenge reactive oxygen species. In addition, 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide in lab experiments is its high sensitivity and specificity for thiol-containing molecules. The reaction between 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide and thiol groups is rapid and irreversible, which makes it ideal for measuring the concentration of thiol-containing molecules in biological samples. However, one of the limitations of using 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide is that it can react with other compounds that contain sulfhydryl groups, which can lead to false-positive results.

Future Directions

There are several future directions for research involving 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide. One area of research is the development of new methods for measuring the concentration of thiol-containing molecules in biological samples. Another area of research is the development of new compounds that can selectively target thiol-containing molecules in cancer cells. 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide has also been shown to have potential as an anticancer agent, and further research is needed to explore its therapeutic potential. Additionally, the use of 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide in combination with other compounds may lead to the development of new treatments for various diseases.

Scientific Research Applications

2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide has been widely used in scientific research for various applications. One of the most common uses of 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide is to measure the concentration of thiol-containing molecules such as glutathione, cysteine, and homocysteine in biological samples. 2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-nitrophenyl)acetamide reacts with thiol groups to form a yellow-colored product that can be measured spectrophotometrically. This method is widely used in biochemistry and molecular biology to study the role of thiol-containing molecules in various biological processes.